N-(4-fluoro-3-(trifluoromethyl)phenyl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide

• IUPAC Name: N-[4-fluoro-3-(trifluoromethyl)phenyl]-2-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C14H11F4N3O3/c1-6-8(12(23)21-13(24)19-6)5-11(22)20-7-2-3-10(15)9(4-7)14(16,17)18/h2-4H,5H2,1H3,(H,20,22)(H2,19,21,23,24)
• InChI Key: JKQNSNOFWALNIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)CC(=O)NC2=CC(=C(C=C2)F)C(F)(F)F
• Molecular Formula: C14H11F4N3O3
• Molecular Weight: 345.25 g/mol

Description

N-(4-fluoro-3-(trifluoromethyl)phenyl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C14H11F4N3O3 and its molecular weight is 345.254. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Herbicidal Activity

A study designed and synthesized novel derivatives related to the chemical structure of interest, focusing on their herbicidal activities. These compounds demonstrated significant herbicidal activities against dicotyledonous weeds at specific dosages, highlighting their potential utility in agricultural applications (Daoxin Wu et al., 2011).

Radiosynthesis for Imaging Applications

Another research area involves the development of selective ligands for imaging purposes. For instance, a derivative within this chemical series was radiolabeled for positron emission tomography (PET) imaging, targeting the translocator protein (18 kDa) to potentially aid in the diagnosis and monitoring of neuroinflammatory conditions (F. Dollé et al., 2008).

Antitumor Activities

Compounds synthesized from structures related to the specified chemical have been investigated for their antitumor activities. These studies aim at understanding their potential in cancer treatment through selective toxicity against tumor cells, indicating a promising area for further exploration in oncology (Xiong Jing, 2011).

Electrophilic Fluorinating Agents

Research has also explored the use of related compounds as electrophilic fluorinating agents. Such compounds can selectively introduce fluorine atoms into target molecules under mild conditions, which is valuable in medicinal chemistry for modifying drug properties or creating novel compounds with desired biological activities (R. Banks et al., 1996).

Inhibition of Gene Expression

Another study focused on the modification of related chemical structures to inhibit the transcription mediated by NF-kappaB and AP-1 transcription factors. This research could lead to the development of new therapeutic agents for diseases characterized by abnormal gene expression (M. Palanki et al., 2000).